![molecular formula C14H10N2S B7554645 2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole](/img/structure/B7554645.png)
2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole
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Overview
Description
2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole, also known as PBTZ169, is a compound that has been studied for its potential use in the treatment of tuberculosis. The compound was first synthesized in 2013 and has since been the subject of numerous scientific studies. In
Mechanism of Action
The exact mechanism of action of 2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole is not fully understood. However, it is believed to target multiple enzymes involved in the metabolism of the tuberculosis bacteria. This results in the disruption of the bacteria's energy production and cell wall synthesis, leading to its death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. It has also been shown to have good pharmacokinetic properties, with a long half-life and good bioavailability. This makes it a promising candidate for further development as a tuberculosis treatment.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole is its ability to kill both drug-sensitive and drug-resistant strains of the tuberculosis bacteria. This makes it a potentially useful treatment option for patients who have developed resistance to other tuberculosis drugs. However, one limitation of this compound is its relatively low yield in the synthesis method, which can make it difficult to produce in large quantities for further research.
Future Directions
There are several potential future directions for research on 2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole. One area of focus could be on improving the synthesis method to increase the yield of the compound. Another area of research could be on exploring the potential use of this compound in combination with other tuberculosis drugs to improve treatment outcomes. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential use in the treatment of other bacterial infections.
In conclusion, this compound is a compound that has shown promising results in pre-clinical studies for its potential use in the treatment of tuberculosis. Its ability to kill both drug-sensitive and drug-resistant strains of the bacteria makes it a potentially useful treatment option. Further research is needed to fully understand its mechanism of action and potential use in combination with other tuberculosis drugs.
Synthesis Methods
The synthesis of 2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole involves the reaction of 2-aminobenzothiazole and 2-pyridinecarboxaldehyde in the presence of a base. The resulting compound is then purified using column chromatography. The yield of the synthesis method is typically around 40%.
Scientific Research Applications
2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole has been studied for its potential use in the treatment of tuberculosis. Tuberculosis is a bacterial infection that affects the lungs and can be difficult to treat. This compound has shown promising results in pre-clinical studies, with the ability to kill both drug-sensitive and drug-resistant strains of the tuberculosis bacteria.
properties
IUPAC Name |
2-[(E)-2-pyridin-2-ylethenyl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2S/c1-2-7-13-12(6-1)16-14(17-13)9-8-11-5-3-4-10-15-11/h1-10H/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLNZQCGXBWIFHS-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C=CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)/C=C/C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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